Isoxapyrifop

• CAS No.: 87757-18-4
• Molecular Formula: C17H16Cl2N2O4
• Molecular Weight: 383.2 g/mol
• IUPAC Name: 2-[4-(3,5-dichloropyridin-2-yl)oxyphenoxy]-1-(1,2-oxazolidin-2-yl)propan-1-one
• InChI: InChI=1S/C17H16Cl2N2O4/c1-11(17(22)21-7-2-8-23-21)24-13-3-5-14(6-4-13)25-16-15(19)9-12(18)10-20-16/h3-6,9-11H,2,7-8H2,1H3
• InChI Key: ANFHKXSOSRDDRQ-UHFFFAOYSA-N
• SMILES: CC(C(=O)N1CCCO1)OC2=CC=C(C=C2)OC3=C(C=C(C=N3)Cl)Cl

Description

Isoxapyrifop (CAS 87757-18-4) is a selective, systemic herbicide belonging to the aryloxyphenoxypropionate chemical family . Its primary research and historical agricultural application has been for the post-emergence control of grass weeds in broadleaf crops, including rice and spring wheat . The compound acts as an Acetyl CoA carboxylase (ACCase) inhibitor (HRAC Group 1), a mechanism of action that disrupts fatty acid biosynthesis and subsequent lipid formation, leading to the cessation of plant growth . It is absorbed mainly through the foliage and inhibits meristematic tissue development . This compound is characterized by its rapid degradation in the environment, with a reported soil DT₅₀ (half-life) of 1-4 days, though a primary metabolite degrades more slowly . According to regulatory databases, this compound is now considered obsolete and is not approved for use in many jurisdictions, making it a compound of interest for historical analysis and environmental fate studies . It is supplied for research purposes only. This product is not intended for diagnostic, therapeutic, or any other human or veterinary use.

Molecular Mechanism of Herbicidal Action of Isoxapyrifop

Elucidation of Acetyl-CoA Carboxylase (ACCase) Inhibition by Isoxapyrifop

This compound, along with other herbicides in the aryloxyphenoxypropionate (FOP) family, functions by inhibiting the enzyme Acetyl-CoA Carboxylase (ACCase) wssa.netscielo.brresearchgate.netontosight.aiucanr.eduscielo.br. ACCase (EC 6.4.1.2) is a vital enzyme in plants, catalyzing the initial and rate-limiting step in the de novo biosynthesis of fatty acids researchgate.netsdiarticle3.comnih.govresearchgate.net. Specifically, it facilitates the adenosine (B11128) triphosphate (ATP)-dependent carboxylation of acetyl-CoA to form malonyl-CoA, using bicarbonate as the carboxyl donor researchgate.netsdiarticle3.com. This enzymatic activity is indispensable for the production of lipids, which are essential components of cell membranes and play crucial roles in plant growth and development wssa.netscielo.brucanr.eduscielo.brnih.govresearchgate.netnih.gov.

The selective action of this compound and related FOP herbicides is largely attributed to differences in ACCase structure and presence between plant species. Grasses, which are susceptible to these herbicides, possess a homomeric plastidic ACCase form that is sensitive to FOP inhibition. In contrast, most broadleaf plants (dicots) are naturally resistant due to the presence of an additional, less sensitive heteromeric ACCase enzyme, or a less sensitive homomeric form scielo.brresearchgate.netucanr.eduscielo.brresearchgate.net. This biochemical distinction allows for the selective control of grassy weeds in broadleaf crops.

Biochemical Cascades Downstream of ACCase Inhibition in Plant Lipid Biosynthesis

The inhibition of ACCase by this compound triggers a cascade of detrimental effects within the plant's cellular machinery, primarily impacting lipid biosynthesis and membrane integrity.

When ACCase activity is blocked, the production of malonyl-CoA is significantly reduced. Malonyl-CoA is the essential substrate for fatty acid elongation and synthesis researchgate.netsdiarticle3.comnih.govresearchgate.net. Consequently, the plant is unable to synthesize the necessary fatty acids required for the construction and maintenance of cell membranes wssa.netscielo.brucanr.eduscielo.br. This deficiency in fatty acid production directly impairs the synthesis of phospholipids (B1166683), which are fundamental building blocks for all cellular membranes, including the plasma membrane, endoplasmic reticulum, and organelle membranes wssa.netscielo.brucanr.eduscielo.brnih.gov.

The disruption of membrane synthesis leads to a loss of cell membrane integrity scielo.brontosight.ai. This compromised membrane structure results in the leakage of vital cellular metabolites and ions, disrupting cellular homeostasis and essential biochemical processes scielo.br. Furthermore, the inhibition of fatty acid synthesis halts cell division and meristematic activity, particularly in actively growing tissues scielo.brucanr.edu. Ultimately, these cumulative effects lead to a general physiological collapse, manifesting as stunted growth, chlorosis, necrosis, and plant death scielo.brontosight.aiucanr.edu.

Stage of Inhibition	Biochemical Event	Consequence	Affected Process
Primary Target	Inhibition of Acetyl-CoA Carboxylase (ACCase)	Reduced production of Malonyl-CoA	Fatty Acid Biosynthesis
Downstream Effect 1	Decreased Fatty Acid Synthesis	Insufficient precursors for lipid production	Lipid and Phospholipid Synthesis
Downstream Effect 2	Impaired Cell Membrane Formation	Lack of phospholipids and other essential membrane lipids	Cell Membrane Integrity
Downstream Effect 3	Loss of Membrane Integrity & Metabolite Leakage	Disruption of cellular compartmentalization and function	Cellular Homeostasis, Growth, and Viability
Overall Outcome	Cessation of Meristematic Activity and Cell Death	Inability to sustain growth and metabolic processes; plant mortality	Plant Growth and Development, Survival

Stereochemical Specificity and Enantioselective Activity of this compound at the Target Site

This compound, like many other herbicides in the aryloxyphenoxypropionate class, possesses chiral centers within its molecular structure ontosight.aiepo.orgjustia.comgoogleapis.comgoogle.com. This means it can exist as different stereoisomers, including enantiomers. This compound is often formulated and used as a racemic mixture, meaning it contains equal proportions of its optical isomers ontosight.ai.

Research on similar FOP herbicides has demonstrated that their herbicidal activity is often enantioselective, with one enantiomer (typically the R-enantiomer) exhibiting significantly higher potency and efficacy at the target ACCase enzyme than the other researchgate.netresearchgate.netresearchgate.net. This stereospecificity arises from the precise three-dimensional fit required for the herbicide molecule to bind effectively to the active site of the ACCase enzyme researchgate.netresearchgate.net. While this compound is a racemic mixture, the inherent chirality of its structure suggests that its interaction with ACCase is stereospecific, with one isomer likely being more biologically active. Understanding this stereochemical aspect is crucial for optimizing herbicide efficacy and potentially developing more targeted and efficient formulations.

Compound List:

this compound

Acetyl-CoA Carboxylase (ACCase)

Malonyl-CoA

Acetyl-CoA

Phospholipids

Triacylglycerol (TAG)

Galactolipid

Phospholipid

Oleic acid

Trihydroxy C18:1 acid

ω-hydroxy fatty acids

ω-oxo fatty acids

α,ω-dicarboxylic acids

Very-long-chain acyl-CoAs

Acyl glycerols

Cytochrome P450 monooxygenases

Glutathione (B108866) S-transferases

Indoleacetic acid (IAA)

Ethylene

Chlorophyll

Carotenoids

ATP

NADPH2

Acetolactate synthase (ALS)

Acetohydroxyacid synthase (AHAS)

Isoleucine

Leucine

Valine

Photosystem II

D1 protein

Photosystem I

QB-binding niche

QA

QB

Cyhalofop

Diclofop

Quizalofop

Haloxyfop

Fluazifop

Fenoxaprop

Clodinafop

Metamifop

Propaquizafop

Trifop

Clethodim

Karbutilate

Lactofen

Ketospiradox

Lan

Paraquat

Diquat

Oryzalin

Ethalfluralin

Isopropalin

Nitralin

Profluralin

Prodinamine

Benfluralin

Fluchloraline

Dinitramina

Dipropalin

Chlornidine

Methalpropalin

Dinoprop

Glyphosate

Anilofos

Glufosinate ammonium (B1175870)

Amiprophos-methyl

Sulphosate

Piperophos

Bialap-

2,4-D

Triclopyr

Malathion

Fipronil

Mevalocidin

(±)-deoxy-mevalocidin

(±)-demethyl-mevalocidin

Flusulfinam

QPP-7

E. crusgalli

D. sanguinalis

P. alopecuroides

S. viridis

E. indica

A. fatua

E. dahuricu

S. alterniflora

O. sativa

T. aestivum

G. spp

A. hypogaea

Phalaris minor

Leptochloa chinensis

Amaranthus palmeri

Alopecurus myosuroides

AtMYB41

WIN1/SHN1

RBL10

ACP4

CTI1

MYB96

PDAT1

DGAT1

AGPase

StSDP1

StAGPase

StSdp1

CYP86

CYP94

CYP81A21

HOTHEAD (HTH)

Peroxygenase

Epoxide hydrolase

LACS2

Patatin-related PLA (pPLA)

Phospholipase A2S (PLA2S)

FADs

FATs

FAEs

CYP enzymes

Thioredoxin

bZIP family

MYB

bHLH

ROS

H₂O₂

CAT

APX

MDA

SOD

TAG lipase (B570770)

Biological Efficacy and Selectivity of Isoxapyrifop

Spectrum of Susceptibility in Major Graminaceous Weed Species

Isoxapyrifop demonstrates efficacy against a range of economically significant grass weeds. Its application targets specific weed species that commonly infest cereal crops, thereby reducing competition for essential resources such as water, nutrients, and light.

Key graminaceous weed species susceptible to this compound include:

In Rice: Echinochloa species, Brachiaria species, Leptochloa species, and Digitaria species .

In Wheat: Avena species (wild oats), Setaria species (foxtails), and Alopecurus species (black-grass) .

The control achieved is typically through post-emergence application, where the herbicide is absorbed primarily through the foliage and inhibits meristematic tissue growth .

Table 1: Spectrum of Susceptibility of Graminaceous Weeds to this compound

Weed Species Group	Examples of Susceptible Species	Crop Association
Echinochloa	Echinochloa crus-galli (Barnyardgrass)	Rice
Brachiaria	Brachiaria spp.	Rice
Leptochloa	Leptochloa spp.	Rice
Digitaria	Digitaria spp. (Crabgrass)	Rice
Avena	Avena fatua (Wild Oat)	Wheat
Setaria	Setaria spp. (Foxtails)	Wheat
Alopecurus	Alopecurus myosuroides (Black-grass)	Wheat

Differential Phytotoxic Responses and Selectivity in Cultivated Crop Species

Herbicide selectivity is a critical factor in modern agriculture, allowing for the control of weeds without causing undue harm to the desired crop wiserpub.com. This compound is characterized by its selective action, meaning it targets specific weed species while remaining tolerant in certain cultivated crops.

The primary crop species for which this compound has demonstrated utility and selectivity include:

Rice: this compound has been used for controlling grass weeds in rice paddies herts.ac.uk.

Wheat: The herbicide has also been applied for managing grass weeds in spring and durum wheat varieties herts.ac.uk.

This selectivity is attributed to physiological or physical mechanisms within the crop plants that allow them to tolerate or metabolize the herbicide more effectively than susceptible weed species wiserpub.comresearchgate.net.

Table 2: Crop Selectivity of this compound

Crop Species	Observed Selectivity	Primary Use Context
Rice	Tolerant	Post-emergence control of grass weeds
Wheat	Tolerant	Post-emergence control of grass weeds (spring/durum)

Influence of Environmental Factors on this compound Efficacy

Environmental conditions play a significant role in the performance and efficacy of herbicides lainco.comnih.gov. Factors such as temperature and soil moisture can influence herbicide absorption, translocation, metabolism, and ultimately, the degree of weed control achieved.

While general principles dictate that environmental factors can modulate herbicide efficacy, specific research findings detailing the precise impact of temperature and soil moisture on this compound's performance are not extensively detailed in the provided information. Studies on other herbicides have indicated that factors like precipitation and soil type can affect efficacy cabidigitallibrary.org, and that prevailing weather conditions influence residual activity ncsu.edu. However, direct, quantitative data on how variations in temperature or soil moisture specifically alter this compound's efficacy against its target weed spectrum or its selectivity in crops is limited within the scope of the available search results.

Metabolic Transformation and Degradation Pathways of Isoxapyrifop in Biological Systems

Biotransformation Processes of Isoxapyrifop in Target and Non-Target Plants

In agricultural settings, this compound is applied directly to plants, where it is absorbed and subsequently metabolized. Studies indicate that this compound degrades rapidly within crops ontosight.ainews-medical.net. A primary degradation product identified is pyridyloxyphenoxypropionic acid news-medical.net. The half-life of this compound in aerobic soil conditions, which can reflect initial plant surface or soil-incorporated degradation, is reported to be between 1 to 4 days news-medical.netherts.ac.uk. The identified metabolite, pyridyloxyphenoxypropionic acid, exhibits a slower degradation rate, with a half-life ranging from 30 to 90 days in aerobic soil studies news-medical.net.

General plant metabolic processes for herbicides often involve several phases. These can include Phase I reactions, such as hydrolysis or oxidation, which modify the parent molecule. These modified compounds may then undergo Phase II reactions, like conjugation with endogenous molecules such as sugars or glutathione (B108866), to increase their water solubility and facilitate their transport and sequestration within plant vacuoles researchgate.netbayer.combritannica.comfrontiersin.orgresearchgate.net. While these general mechanisms are understood for herbicide metabolism in plants, detailed specific pathways for this compound beyond the formation of pyridyloxyphenoxypropionic acid are not extensively detailed in the available literature.

Metabolism of this compound in Non-Target Organisms within Agroecosystems

The metabolism of this compound in non-target organisms within agroecosystems, such as soil microorganisms, insects, or aquatic fauna, is not extensively documented in the provided search results. However, general principles of pesticide degradation in soil suggest that microbial activity plays a significant role in breaking down xenobiotic compounds nih.govresearchgate.netnih.gov. The rapid degradation of this compound in soil, with a short half-life of approximately 3 days herts.ac.uk, points towards microbial or abiotic processes contributing to its dissipation.

While specific metabolic pathways of this compound in aquatic organisms or soil invertebrates have not been detailed in the retrieved information, the broader context of pesticide metabolism in these systems involves detoxification via enzymatic processes, often mediated by cytochrome P450 enzymes and esterases, leading to more water-soluble and excretable metabolites sdiarticle3.com.

Enantioselective Metabolic Pathways and Their Biological Implications

This compound is a chiral molecule, existing as a racemic mixture ontosight.ai. Chirality in pesticides is significant because different stereoisomers (enantiomers) can exhibit distinct biological activities, pharmacokinetic profiles, and metabolic fates within organisms researchgate.net. This enantioselectivity can influence a pesticide's efficacy, toxicity, and environmental persistence. For instance, in other chiral pesticides, one enantiomer might be significantly more active or undergo preferential metabolism compared to the other.

While this compound is known to be racemic, specific studies detailing the enantioselective metabolic pathways of its individual enantiomers or their differential biological implications are not extensively covered in the provided search results. The general understanding is that such stereoselective metabolism can lead to variations in how the compound is processed by enzymes, potentially affecting its bioactivity and the rate at which it is detoxified or eliminated by target and non-target organisms researchgate.net.

Data Tables

Environmental Dynamics and Ecological Interactions of Isoxapyrifop

Environmental Fate Processes of Isoxapyrifop in Soil and Aquatic Compartments

The environmental fate of this compound is characterized by its degradation pathways and persistence in different environmental compartments.

Soil Degradation: In soil, this compound undergoes relatively rapid degradation. Aerobic laboratory studies indicate that the parent compound has a half-life ranging from 1 to 4 days . This degradation process yields a primary metabolite, pyridyloxyphenoxypropionic acid. This metabolite, however, degrades more slowly, with reported half-lives in aerobic laboratory conditions ranging from 30 to 90 days .

Aquatic Degradation: Information regarding this compound's fate in aquatic environments suggests it is stable against abiotic degradation processes scribd.com. However, in biologically active systems, such as those containing microbial communities, its degradation is observed. The reported DT50 (time for 50% degradation) in such systems is approximately 411 weeks, which equates to about 2877 days scribd.com. Specific data on hydrolysis and photolysis rates for this compound are not extensively detailed in the available literature.

Herbicide Resistance Development and Management Strategies for Isoxapyrifop

Characterization of Isoxapyrifop Resistance Mechanisms in Weed Populations

Herbicide resistance in weeds is broadly categorized into two main types: target-site resistance (TSR) and non-target-site resistance (NTSR). agronomyjournals.comhracglobal.com Both mechanisms can occur within the same species, population, or even the same individual plant. ucdavis.edu

Target-Site Resistance (TSR): This form of resistance arises from genetic mutations in the gene that codes for the herbicide's target protein. syngenta.ca In the case of this compound, the target is the ACCase enzyme. These mutations alter the structure of the enzyme, preventing the herbicide from binding effectively, thus rendering it inactive. syngenta.cagrowiwm.org Another form of TSR is the overproduction of the target enzyme, where the plant produces so many copies of the ACCase enzyme that the herbicide cannot inhibit them all. hracglobal.comsyngenta.ca TSR is often characterized by a high level of resistance to a specific herbicide or herbicides with the same mode of action. growiwm.org

Non-Target-Site Resistance (NTSR): This is a more complex form of resistance that involves mechanisms not directly related to the herbicide's target site. growiwm.orgnih.gov NTSR can involve several processes:

Reduced herbicide uptake or translocation: The plant may absorb less of the herbicide or be less efficient at moving it to the target site within the plant. dpird.wa.gov.auhracglobal.com

Enhanced metabolic detoxification: The plant may evolve the ability to rapidly metabolize and detoxify the herbicide before it can reach its target site. hracglobal.comgrowiwm.org This is a significant concern as it can confer cross-resistance to herbicides from different chemical classes. growiwm.org

Sequestration: The herbicide may be compartmentalized within the plant cell, away from the target site. hracglobal.com

NTSR is often considered more problematic than TSR because it can lead to resistance to multiple herbicide groups, even those to which the weed has not been directly exposed. growiwm.org

Genetic and Molecular Basis of Target-Site and Non-Target-Site Resistance to this compound

The development of herbicide resistance is an evolutionary process driven by genetic factors within weed populations. cabidigitallibrary.org

Genetic Basis of Target-Site Resistance: TSR to ACCase inhibitors like this compound is typically due to single nucleotide polymorphisms (SNPs) in the ACCase gene. These point mutations result in an amino acid substitution in the enzyme, altering its three-dimensional structure and reducing its affinity for the herbicide. researchgate.net For example, studies on other ACCase-inhibiting herbicides have identified specific amino acid changes that confer resistance. researchgate.net The inheritance of these resistance alleles can be dominant or recessive, influencing how quickly resistance spreads through a population. cabidigitallibrary.org Dominant resistance alleles tend to increase in frequency more rapidly in outcrossing weed species. cabidigitallibrary.org Research suggests that in many cases, these resistance-conferring gene variants predate the use of herbicides, existing at low frequencies in the population. mpg.de

Genetic and Molecular Basis of Non-Target-Site Resistance: The genetic basis of NTSR is more complex and often polygenic, involving multiple genes. ucdavis.edu These genes are frequently associated with the plant's general stress response pathways. ucdavis.edu Enhanced metabolic resistance, a key NTSR mechanism, often involves the upregulation of detoxification enzymes such as cytochrome P450 monooxygenases (P450s), glutathione (B108866) S-transferases (GSTs), and glycosyltransferases. researchgate.net Transcriptomic and metabolomic studies are powerful tools for identifying the genes and metabolic pathways involved in NTSR. nih.gov For instance, RNA-sequencing studies have identified specific genes, like those encoding for P450s and GSTs, that are overexpressed in herbicide-resistant weed biotypes, confirming their role in metabolic resistance. nih.gov

Methodologies for the Detection and Monitoring of this compound-Resistant Weed Biotypes

Early and accurate detection of herbicide resistance is crucial for effective management. nufarm.commdpi.com Various methods are employed to detect and monitor this compound-resistant weed biotypes.

Whole-Plant Bioassays: These are considered the standard for confirming herbicide resistance. nih.gov Seeds from suspected resistant populations are collected from the field and grown in a controlled greenhouse environment. nih.gov The resulting plants are then treated with this compound at various doses to determine the level of resistance compared to known susceptible populations. nih.gov While reliable, these tests can be time-consuming and labor-intensive. nih.govhracglobal.com

In-Season Quick Tests: The Resistance In-Season Quick (RISQ) test involves collecting small plants from the field and placing them in an agar (B569324) solution containing the herbicide. ahdb.org.uk Root growth is assessed after a couple of weeks to determine resistance. ahdb.org.uk This method provides faster results, allowing for in-season management decisions. weedsmart.org.au

Molecular Techniques: For known target-site mutations, molecular tests on leaf samples can rapidly detect resistance. ahdb.org.uk DNA sequencing and PCR-based methods can identify the specific gene mutations that confer resistance to ACCase inhibitors. researchgate.net These tests are fast but can be more costly. ahdb.org.uk

Remote Sensing and Imaging: Emerging technologies like unmanned aerial vehicles (UAVs) equipped with multispectral or thermal cameras show promise for large-scale monitoring of herbicide resistance. mdpi.comfrontiersin.org Resistant weeds may exhibit different spectral reflectance or temperature profiles compared to susceptible plants after herbicide application, allowing for their detection in the field. mdpi.comfrontiersin.org Researchers have developed vegetation indices specifically designed to identify resistant weeds from UAV imagery. frontiersin.org

Field Surveys and Monitoring Programs: Systematic field surveys, where weed populations are sampled and tested, are essential for understanding the prevalence and spread of resistance at a regional level. hracglobal.comprairieweeds.com These programs often track farmer reports of herbicide performance issues as an initial indicator of potential resistance. hracglobal.com

Table 1: Comparison of Herbicide Resistance Detection Methodologies

Methodology	Description	Advantages	Disadvantages
Whole-Plant Bioassay	Seeds from suspected resistant plants are grown and treated with the herbicide in a controlled environment. nih.gov	High reliability, determines the level of resistance. nih.gov	Time-consuming, labor-intensive. nih.govhracglobal.com
In-Season Quick Test (RISQ)	Small plants from the field are placed in an agar solution with the herbicide to assess root growth. ahdb.org.uk	Rapid results for in-season decisions. weedsmart.org.au	Higher cost, best for grass species. ahdb.org.uk
Molecular Testing	Leaf samples are analyzed for specific gene mutations known to cause resistance. ahdb.org.uk	Fast, highly specific for known mutations. ahdb.org.uk	Higher cost, does not detect novel or non-target-site resistance. ahdb.org.uk
Remote Sensing (UAVs)	Drones with specialized cameras detect differences in spectral reflectance of resistant and susceptible weeds. mdpi.comfrontiersin.org	Large-scale field screening, early detection. mdpi.comfrontiersin.org	Requires specialized equipment and data analysis expertise. mdpi.com

| Field Surveys | Systematic collection of weed samples from various fields for resistance testing. hracglobal.comprairieweeds.com | Provides a broad understanding of resistance distribution. hracglobal.comprairieweeds.com | Resource-intensive. hracglobal.com |

Integrated Weed Management Strategies for Mitigating this compound Resistance

To combat the development and spread of this compound resistance, an Integrated Weed Management (IWM) approach is essential. growiwm.orgiwmpraise.eu IWM combines multiple weed control tactics to reduce the selection pressure for resistance. growiwm.org

Diversification of Herbicide Modes of Action: The cornerstone of resistance management is the rotation and tank-mixing of herbicides with different modes of action. mdpi.comcanolacouncil.org This makes it less likely that a weed will survive that is resistant to all the herbicides applied. canolacouncil.org

Cultural Practices:

Crop Rotation: Rotating crops disrupts the life cycles of weeds adapted to a specific crop and allows for the use of different herbicides. growiwm.orgcanolacouncil.org

Cover Crops: Planting cover crops can suppress weed growth by competing for resources like light, water, and nutrients. growiwm.org

Altering Planting Dates and Row Spacing: Adjusting planting dates can give the crop a competitive advantage over weeds. growiwm.org Narrower row spacing helps the crop canopy to close faster, shading out weeds. growiwm.org

Nutrient Management: Strategic placement of fertilizers can benefit the crop more than the weeds. growiwm.org

Mechanical and Physical Control:

Tillage: While no-till systems have many benefits, strategic tillage can be used to manage resistant weed populations. canolacouncil.org

Harvest Weed Seed Control (HWSC): This involves various techniques at harvest to capture and destroy weed seeds, preventing them from entering the soil seed bank. canolacouncil.org Examples include chaff carts and seed impact mills. canolacouncil.org

Table 2: Key Integrated Weed Management (IWM) Strategies

Strategy Category	Specific Tactic	Primary Goal
Chemical	Herbicide Rotation & Tank-Mixing	Reduce selection pressure from a single mode of action. mdpi.comcanolacouncil.org
Cultural	Crop Rotation	Disrupt weed life cycles and enable different herbicide options. growiwm.orgcanolacouncil.org
	Cover Cropping	Suppress weed growth through competition. growiwm.org
	Competitive Cultivars	Use crop varieties that are vigorous and can outcompete weeds. growiwm.org
Mechanical	Strategic Tillage	Control emerged weeds and bury the weed seedbank. canolacouncil.org
	Harvest Weed Seed Control	Prevent weed seeds from returning to the soil. canolacouncil.org
Prevention	Field Scouting	Early detection of weed escapes and potential resistance. nufarm.com

By implementing a comprehensive IWM program, growers can reduce their reliance on any single weed control method, thereby mitigating the evolution of herbicide resistance and preserving the long-term effectiveness of valuable tools like this compound.

Advanced Research Directions and Innovations in Isoxapyrifop Application

Synergistic and Antagonistic Interactions of Isoxapyrifop in Herbicide Mixtures

The practice of mixing herbicides is a cornerstone of modern agriculture, aimed at broadening the spectrum of weed control, managing herbicide resistance, and improving application efficiency. awsjournal.orgscielo.br The interactions between the combined herbicides can result in one of three outcomes: additivity, synergism, or antagonism. scielo.br An additive effect means the mixture's performance is what would be expected from the sum of the individual components. scielo.br Synergism occurs when the combined effect is greater than the sum of the individual herbicides, which can allow for lower application rates. biorxiv.org Conversely, antagonism happens when the mixture is less effective than expected, which can be caused by factors like physicochemical incompatibility or physiological interference, potentially leading to reduced weed control. awsjournal.orgscielo.br

The type of interaction can be influenced by the specific herbicides mixed, their modes of action, the target weed species, and environmental conditions. scielo.br For instance, antagonism can occur if one herbicide increases the metabolic breakdown of another, a mechanism of resistance often seen with aryloxyphenoxypropionate herbicides. awsjournal.org Physicochemical incompatibility in the spray tank can also lead to antagonism. awsjournal.org Synergistic and antagonistic effects can also result from changes in the uptake, translocation, or physiological processes within the plant. awsjournal.orgawsjournal.org

While specific, publicly documented research detailing the synergistic and antagonistic interactions of this compound with a wide array of other commercial herbicides is limited, the principles of herbicide interactions apply. Patent documents indicate that herbicide combinations including this compound are being explored, suggesting that its potential in mixtures is a subject of commercial research and development. google.com Determining the ideal partner herbicides for this compound requires targeted experimental evaluation to identify combinations that offer synergistic benefits, thereby enhancing weed management programs and potentially delaying the evolution of herbicide resistance. google.com

Table 1: Types of Herbicide Interactions This interactive table summarizes the different outcomes of herbicide mixtures.

Interaction Type	Description	Potential Outcome for Weed Management
Synergism	The combined effect of the herbicides is greater than the sum of their individual effects. biorxiv.org	Enhanced weed control, potential for reduced herbicide rates, and a tool for managing resistance.
Antagonism	The combined effect is less than the sum of the individual effects. cabidigitallibrary.org	Reduced weed control efficacy, potential for crop injury, and may promote the survival of resistant weeds. awsjournal.org

| Additivity | The combined effect is equal to the sum of the individual effects. scielo.br | Predictable weed control based on the activity of the individual components. |

Development of Advanced Formulation Technologies for Enhanced this compound Performance and Environmental Profile

Formulation technology plays a critical role in the performance and environmental safety of any herbicide. For this compound, advanced formulation strategies are being investigated to maximize its efficacy and improve its environmental characteristics. drug-dev.comcatalent.com The goal is to ensure the active ingredient is delivered to the target site in the most efficient way possible, which can lead to better weed control while minimizing off-target effects. journaljabb.com

One of the most promising areas is nanotechnology . journaljabb.com Nano-herbicides, which involve encapsulating the active ingredient in nanoparticles, offer several advantages. researchgate.net These include:

Controlled Release: Nano-encapsulation can provide a slow and sustained release of this compound, prolonging its weed control activity and potentially reducing the number of applications needed. journaljabb.com

Improved Solubility and Stability: For active ingredients with low water solubility, nano-formulations can enhance their dispersion in water, leading to more uniform spray coverage. drug-dev.com

Targeted Delivery: Researchers are exploring "smart" delivery systems that can target weeds more specifically, reducing the amount of herbicide that enters the wider environment. journaljabb.com

Other advanced formulation approaches include the development of novel adjuvant systems and micro-encapsulation techniques. nih.gov Adjuvants can improve the uptake and translocation of the herbicide within the weed, while micro-encapsulation can protect the active ingredient from premature degradation by environmental factors like UV light. The use of technologies like microfluidics is also accelerating formulation development, allowing for the rapid screening of many different formulation possibilities with minimal amounts of active ingredient. persist-ai.com By leveraging these technologies, formulations of this compound can be designed for superior performance, better handling, and a more favorable environmental profile. researchgate.net

Table 2: Advanced Formulation Technologies and Their Potential Benefits This interactive table outlines various modern formulation technologies and their advantages for herbicides like this compound.

Technology	Description	Potential Benefits for this compound
Nano-encapsulation	Encasing the active ingredient within nanoparticles (e.g., polymers, lipids). researchgate.net	Controlled/slow release, enhanced stability, improved solubility, targeted delivery. journaljabb.com
Micro-encapsulation	Coating herbicide particles or droplets in a polymer shell.	Reduced volatility, protection from environmental degradation, safer handling.
Advanced Adjuvant Systems	Sophisticated surfactants, oils, and other additives mixed with the herbicide.	Increased uptake and translocation in the plant, improved spray deposition and coverage.

| Microfluidics | Technology for creating and testing formulations at a micro-scale. persist-ai.com | Rapid development and optimization of new formulations with minimal use of the active ingredient. persist-ai.com |

Integration of Computational Modeling and Omics Technologies in this compound Research

Modern biological and computational tools are revolutionizing herbicide research. pacb.com "Omics" technologies—such as genomics, transcriptomics, and metabolomics—provide a comprehensive view of the molecular processes within a plant. nih.gov These platforms are increasingly used to understand herbicide modes of action, the mechanisms of weed resistance, and crop-weed interactions. pacb.commdpi.com For this compound, omics can be used to study how it affects the plant at a genetic and metabolic level, identify the specific pathways it disrupts, and investigate how some weed biotypes might evolve resistance. researchgate.net

Computational modeling complements these experimental approaches by using computer simulations to study complex biological systems. nih.gov In the context of this compound, modeling can be used to:

Predict Herbicide-Protein Interactions: Simulate how this compound binds to its target enzyme in the weed, which can help in designing more effective herbicides.

Model Herbicide Response: Create models that predict how a weed population will respond to this compound application, taking into account genetic variability. nih.gov

Simulate Resistance Evolution: Analyze the factors that drive the development of resistance to this compound in the field, helping to devise better resistance management strategies.

The integration of omics data with computational models creates a powerful framework for predictive science. arxiv.org This "systems biology" approach can accelerate the discovery process, help to anticipate challenges like resistance, and provide a deeper understanding of how to use this compound more effectively and sustainably. nih.govarxiv.org

Table 3: Omics and Computational Technologies in Herbicide Research This interactive table describes the application of modern technologies in the study of herbicides like this compound.

Technology	Description	Application in this compound Research
Genomics	The study of an organism's complete set of DNA (genome). nih.gov	Identifying genes associated with susceptibility or resistance to this compound.
Transcriptomics	The study of all RNA molecules in a cell, representing the genes that are actively being expressed. pacb.com	Understanding how gene expression changes in weeds after this compound application.
Metabolomics	The study of the complete set of small-molecule chemicals (metabolites) within a biological sample. pacb.com	Identifying the metabolic pathways disrupted by this compound.

| Computational Modeling | Using computer simulations to study and predict the behavior of complex systems. nih.gov | Simulating protein binding, predicting weed response, and modeling resistance evolution. |

Future Prospects for Sustainable Weed Management Utilizing this compound-Based Approaches

The future of weed control lies in integrated and sustainable systems that are less reliant on single solutions. mdpi.com With the rising challenge of herbicide-resistant weeds and a decline in the discovery of new herbicide modes of action, the strategic use of existing chemistries is paramount. researchgate.netnih.gov this compound, as part of a comprehensive weed management program, has a role to play in this future.

Future sustainable strategies involving this compound are likely to focus on:

Integrated Weed Management (IWM): Combining this compound with cultural practices (e.g., crop rotation, cover crops), mechanical weed control, and biological control agents to create a multi-pronged approach that reduces selection pressure for resistance. researchgate.net

Herbicide Rotation and Mixtures: Systematically rotating this compound with herbicides that have different modes of action or using it in approved, synergistic tank-mixes to combat a wider range of weeds and manage resistance. cgiar.org

Stewardship and Monitoring: Implementing robust stewardship programs that include monitoring for shifts in weed populations and the early detection of resistant biotypes.

The long-term utility of this compound will depend on its responsible and intelligent application within these evolving agricultural systems. asacim.org.ar By embracing advanced formulation technologies, understanding its behavior in mixtures, and integrating it into diverse, technology-driven management strategies, this compound can continue to be a valuable tool for sustainable food production. mdpi.com

Q & A

Q. What bioinformatics tools are effective for predicting this compound’s off-target effects in non-model species?

• Methodological Answer: Use homology modeling (e.g., SWISS-MODEL) to predict protein binding sites in non-target organisms. Cross-reference with transcriptomic databases (e.g., NCBI GEO) to identify stress-responsive genes. Validate predictions via RNA-seq of exposed organisms .

Key Methodological Considerations

• Data Contradiction Analysis: Cross-validate conflicting results using orthogonal techniques (e.g., NMR vs. X-ray diffraction for structural confirmation) and meta-analyses of published datasets .
• Ethical Compliance: Adhere to OECD guidelines for ecotoxicological studies and obtain institutional review board (IRB) approval for vertebrate research .
• Literature Synthesis: Systematically review patents (e.g., USPTO, Espacenet) and academic databases (PubMed, Web of Science) to identify knowledge gaps and avoid redundancy .